3-[(pyridin-2-yl)methyl]-1-{[4-(trifluoromethyl)phenyl]methyl}-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 3-(pyridin-2-ylmethyl)-1-[[4-(trifluoromethyl)phenyl]methyl]pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H15F3N4O2/c22-21(23,24)15-8-6-14(7-9-15)12-27-17-5-3-11-26-18(17)19(29)28(20(27)30)13-16-4-1-2-10-25-16/h1-11H,12-13H2
• InChI Key: RPVPUXMLWKYQEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CN2C(=O)C3=C(C=CC=N3)N(C2=O)CC4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C21H15F3N4O2
• Molecular Weight: 412.4 g/mol

Description

The compound “3-[(pyridin-2-yl)methyl]-1-{[4-(trifluoromethyl)phenyl]methyl}-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione” is a pyrano[2,3-d]pyrimidine-2,4-dione derivative. These derivatives have been studied as potential inhibitors against Poly (ADP-ribose) polymerases-1 (PARP-1), which are involved in DNA repair damage.

Synthesis Analysis

The synthesis of these compounds involves the creation of a novel series of pyrano[2,3-d]pyrimidine-2,4-dione analogues. The synthesized compounds were evaluated for their inhibitory activity towards PARP-1 and examined for their anti-proliferative activity against MCF-7 and HCT116 human cancer cell lines.

Molecular Structure Analysis

The molecular structure of this compound is complex, and it’s part of the pyrano[2,3-d]pyrimidine-2,4-dione derivatives. These derivatives have been synthesized as potential inhibitors against PARP-1.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are complex and involve multiple steps. The synthesized compounds were evaluated for their inhibitory activity towards PARP-1.

Scientific Research Applications

Photoelectric Sensors

• F2437-0118 is employed in cylindrical photoelectric sensors, such as the GRTE18-F2437 model by SICK. These sensors use the compound’s energetic photoelectric proximity principle to detect objects and provide switching outputs (PNP) based on light/dark conditions. .

Tension Indicating Fasteners

• F2437-0118 plays a crucial role in tension indicating fasteners used for accurate bolt tensioning. .

Organic Photophysics

• Researchers have investigated the photophysical behavior of F2437-0118. It exhibits excitation-dependent fluorescence and phosphorescence in both blended films and crystalline phases. The dual fluorescence and dual phosphorescence arise from the coexistence of an extended polycyclic nitrogen-rich moiety (TT) and a fragment (Py) with partial conformational freedom. .

Synthesis of Unsymmetrical Ureas

• F2437-0118 is involved in the metal- and column-free synthesis of unsymmetrical ureas containing 2-pyridyl units. .

Mechanism of Action

The mechanism of action of these compounds involves inhibition of PARP-1, an enzyme involved in DNA repair damage. By inhibiting PARP-1, these compounds can potentially compromise the cancer cell DNA repair mechanism, resulting in genomic dysfunction and cell death.

Future Directions

The future directions for research on this compound could involve further exploration of its potential as a PARP-1 inhibitor. This could include more extensive testing of its anti-proliferative activity against various cancer cell lines, as well as investigation into its potential use in combination with other cancer treatments.